BENGHE Methodological & Application

Check Availability & Pricing

Application of 740 Y-P in Muscle Cell
Mitogenesis Assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 740 Y-P
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For Researchers, Scientists, and Drug Development Professionals

Introduction

740 Y-P is a cell-permeable phosphopeptide that acts as a specific activator of
Phosphoinositide 3-kinase (P13K). The PI3K/Akt signaling pathway is a critical regulator of cell
proliferation, survival, and differentiation in various cell types, including muscle cells. In the
context of myogenesis, the activation of this pathway is known to promote the proliferation of
myoblasts (muscle precursor cells), a crucial step in muscle growth and regeneration. This
document provides detailed application notes and protocols for utilizing 740 Y-P to induce and
assess mitogenesis in muscle cells, with a focus on the commonly used C2C12 myoblast cell
line and primary muscle satellite cells.

Mechanism of Action

740 Y-P mimics the phosphorylated tyrosine residue (Y740) of the Platelet-Derived Growth
Factor Receptor (PDGFR). This phosphopeptide directly binds to the SH2 domain of the p85
regulatory subunit of PI3K, leading to the activation of the p110 catalytic subunit. This activation
triggers a downstream signaling cascade, primarily through the phosphorylation of Akt, which in
turn modulates the activity of various downstream effectors, including the mammalian target of
rapamycin (mTOR), to promote cell cycle progression and proliferation.

Signaling Pathway Diagram
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 To cite this document: BenchChem. [Application of 740 Y-P in Muscle Cell Mitogenesis
Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787780#application-of-740-y-p-in-muscle-cell-
mitogenesis-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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